2,3-Dihydroxypropyl acetate

• CAS No.: 26446-35-5
• Product Name: 2,3-Dihydroxypropyl acetate
• Molecular Formula: C5H10O4
• Molecular Weight: 134.13 g/mol
• IUPAC Name: 2,3-dihydroxypropyl acetate
• Standard InChI: InChI=1S/C5H10O4/c1-4(7)9-3-5(8)2-6/h5-6,8H,2-3H2,1H3
• Standard InChIKey: KMZHZAAOEWVPSE-UHFFFAOYSA-N
• Impurities: OFTEN CONTAMINATED WITH GLYCERIN.
• SMILES: CC(=O)OCC(CO)O
• Canonical SMILES: CC(=O)OCC(CO)O
• Boiling Point: 316 °F at 16.5 mm Hg (NTP, 1992); 129-131 °C @ 3 MM HG
• Colorform: COLORLESS LIQUID; COMMERCIAL PRODUCT IS PALE YELLOW; Thick liquid
• Density: 1.206 at 68 °F (NTP, 1992); 1.206 @ 20 °C/4 °C
• Flash Point: greater than 201.2 °F (NTP, 1992)
• Melting Point: FP: -78 °C
• Physical Description: Acetin is a clear colorless to pale yellow viscous liquid with a characteristic odor. (NTP, 1992); Liquid
• Description: Acetin is a clear colorless to pale yellow viscous liquid with a characteristic odor. (NTP, 1992)
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); SOL IN WATER, ALCOHOL, SLIGHTLY IN ETHER; INSOL IN BENZENE
• Synonyms: 1,2,3-propanetriol1-acetate;1-Monoacetin;2,3-Dihydroxypropyl acetate;Acetic acid, monoglyceraldehyde;Acetin, mono-;Acetoglyceride;Acetyl monoglyceride;acetylmonoglyceride
• Vapor Pressure: 3 mm Hg at 266 °F (NTP, 1992); 3 MM HG @ 130 °C
• Reference: 1: Zhang J, He D. Surface properties of Cu/La2O3 and its catalytic performance in; the synthesis of glycerol carbonate and monoacetin from glycerol and carbon; dioxide. J Colloid Interface Sci. 2014 Apr 1;419:31-8. doi:; 10.1016/j.jcis.2013.12.049. Epub 2013 Dec 27. PubMed PMID: 24491326.; ; ; 2: Taitelman U, Roy A, Raikhlin-Eisenkraft B, Hoffer E. The effect of monoacetin ; and calcium chloride on acid-base balance and survival in experimental sodium; fluoroacetate poisoning. Arch Toxicol Suppl. 1983;6:222-7. PubMed PMID: 6578725.; ; ; 3: Hepburn LV. Monoacetin and triacetin as a parting agent and aid in pressing; out pitch laps. Appl Opt. 1981 Jan 1;20(1):1. doi: 10.1364/AO.20.000001. PubMed; PMID: 20309050.; ; ; 4: Bernasconi R. [Monoacetin. A contribution to the pharmacochemistry and; preparation of a specific antidote against poisoning by fluorcarbon-compounds].; Pharm Acta Helv. 1969 Mar;44(3):149-69. German. PubMed PMID: 5790042.; ; ; 5: Peters RA, Morselli PL. Observations on the use and action of monoacetin in; fluoroacetate poisoning. Biochem Pharmacol. 1965 Dec;14(12):1891-3. PubMed PMID: ; 5880542.
• PubChem Compound: 33510
• Last Modified: Nov 11 2021